1-(4-methoxyphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
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Description
1-(4-methoxyphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H16N6O2 and its molecular weight is 348.366. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research has demonstrated the potential of triazole and oxadiazole derivatives, similar in structure to 1-(4-methoxyphenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine, in exhibiting antimicrobial activities. For instance, the synthesis and evaluation of novel triazole derivatives have shown good to moderate activities against various microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2007). Similarly, other studies have synthesized azole derivatives, including triazoles and oxadiazoles, and tested their antimicrobial efficacy, finding some compounds to exhibit significant activity against tested strains (Başoğlu et al., 2013).
Nematocidal Activity
Novel oxadiazole derivatives incorporating thiadiazole amide groups have been synthesized and evaluated for their nematocidal activities. Certain compounds have shown promising results against the Bursaphelenchus xylophilus nematode, suggesting their potential as lead compounds for developing new nematicides (Liu et al., 2022).
Anticancer Evaluation
The design and synthesis of oxadiazole derivatives with various substituents have been explored for their potential anticancer activities. Some newly synthesized compounds have been tested against human cancer cell lines and demonstrated good to moderate activity, indicating their potential in anticancer therapy (Yakantham et al., 2019).
Energetic Materials
In the field of energetic materials, the synthesis of bi-heterocyclic compounds involving triazole and oxadiazole rings has been pursued. These compounds have been evaluated for their heat of detonation and performance, with some showing comparable performance to existing materials. This research opens up possibilities for the development of new energetic materials with improved performance and safety profiles (Cao et al., 2020).
Properties
IUPAC Name |
3-(4-methoxyphenyl)-5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N6O2/c1-11-5-3-4-6-14(11)17-20-18(26-22-17)15-16(19)24(23-21-15)12-7-9-13(25-2)10-8-12/h3-10H,19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYFGABSNAUBAAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.